Cas no 70723-04-5 (alpha-d-Xylofuranose, 3-C-[(acetyloxy)methyl]-, 1,2,3-triacetate 5-benzoate)

• Product Name: alpha-d-Xylofuranose, 3-C-[(acetyloxy)methyl]-, 1,2,3-triacetate 5-benzoate
• CAS No: 70723-04-5
• MF: C₂₁H₂₄O₁₁
• MW: 452.408667564392
• CID: 2670395
• Update Time: 2023-08-06

alpha-d-Xylofuranose, 3-C-[(acetyloxy)methyl]-, 1,2,3-triacetate 5-benzoate Chemical and Physical Properties

Names and Identifiers

• 3-C-[(Acetyloxy)methyl]-α-D-xylofuranose 1,2,3-triacetate 5-benzoate
• NCPJXXPVUOSRJA-ZFMNYDKASA-N
• .alpha.-d-Xylofuranose, 3-C-[(acetyloxy)methyl]-, 1,2,3-triacetate 5-benzoate
• 3-C-[(Acetyloxy)methyl]-alpha-D-xylofuranose 1,2,3-triacetate 5-benzoate
• alpha-d-Xylofuranose, 3-C-[(acetyloxy)methyl]-, 1,2,3-triacetate 5-benzoate

• Inchi： 1S/C21H24O11/c1-12(22)28-11-21(32-15(4)25)17(10-27-19(26)16-8-6-5-7-9-16)31-20(30-14(3)24)18(21)29-13(2)23/h5-9,17-18,20H,10-11H2,1-4H3/t17-,18+,20+,21+/m1/s1
• InChI Key： NCPJXXPVUOSRJA-ZFMNYDKASA-N
• SMILES： O1[C@@H]([C@@H]([C@](COC(C)=O)([C@H]1COC(C1C=CC=CC=1)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 727
• Topological Polar Surface Area: 141